Cas no 7118-63-0 (5-chloro-2-(phenylmethyl)-1H-Benzimidazole)

5-chloro-2-(phenylmethyl)-1H-Benzimidazole structure
7118-63-0 structure
Product Name:5-chloro-2-(phenylmethyl)-1H-Benzimidazole
CAS No:7118-63-0
MF:C14H11ClN2
MW:242.703541994095
CID:545927
PubChem ID:12948783
Update Time:2025-04-19

5-chloro-2-(phenylmethyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-chloro-2-(phenylmethyl)-
    • AKOS002678214
    • SCHEMBL4164831
    • CHEMBL3769856
    • 2-benzyl-6-chloro-1H-benzo[d]imidazole
    • 7118-63-0
    • 2-benzyl-5-chloro-1H-benzimidazole
    • 2-benzyl-5-chloro-1H-1,3-benzodiazole
    • 5-chloro-2-(phenylmethyl)-1H-Benzimidazole
    • Inchi: 1S/C14H11ClN2/c15-11-6-7-12-13(9-11)17-14(16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
    • InChI Key: GOXBDVDMFJVVNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(CC1C=CC=CC=1)=N2

Computed Properties

  • Exact Mass: 242.06123
  • Monoisotopic Mass: 242.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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